Cas no 138886-88-1 (2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one)

2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one structure
138886-88-1 structure
Product Name:2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one
CAS No:138886-88-1
MF:C18H24O6
MW:336.379566192627
CID:2773604
PubChem ID:71342553
Update Time:2025-04-21

2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one
    • DTXSID00769302
    • 138886-88-1
    • Inchi: 1S/C18H24O6/c1-6-22-17-15(16(19)18(17,23-7-2)24-8-3)12-9-10-13(20-4)14(11-12)21-5/h9-11H,6-8H2,1-5H3
    • InChI Key: CMWAQOMYFXVRKN-UHFFFAOYSA-N
    • SMILES: O(CC)C1(C(C(C2C=CC(=C(C=2)OC)OC)=C1OCC)=O)OCC

Computed Properties

  • Exact Mass: 336.15728848Da
  • Monoisotopic Mass: 336.15728848Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.2Ų
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司